7-Propyltryptophol

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 2-(7-propyl-1H-indol-3-yl)ethanol
• InChI: InChI=1S/C13H17NO/c1-2-4-10-5-3-6-12-11(7-8-15)9-14-13(10)12/h3,5-6,9,14-15H,2,4,7-8H2,1H3
• InChI Key: SYKICSHROWSDKN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C2C(=CC=C1)C(=CN2)CCO

Description

7-Propyltryptophol (CAS# 57817-15-9) is a synthetic indole derivative with the molecular formula C₁₃H₁₇NO and a molecular weight of 203.28 g/mol. Structurally, it consists of a tryptophol backbone (3-(2-hydroxyethyl)indole) modified with a propyl group at the 7-position of the indole ring. This alkyl substitution distinguishes it from related compounds such as 7-ethyltryptophol and 7-isopropyltryptophol.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 7-propyltryptophol and its analogs:

Property	7-Ethyltryptophol	7-Propyltryptophol	7-Isopropyltryptophol
CAS Number	41340-36-7	57817-15-9	57817-12-6
Molecular Formula	C₁₂H₁₅NO	C₁₃H₁₇NO	C₁₃H₁₇NO
Molecular Weight (g/mol)	189.26	203.28 (calculated)	203.28 (calculated)
Substituent	Ethyl (-CH₂CH₃)	Propyl (-CH₂CH₂CH₃)	Isopropyl (-CH(CH₃)₂)
XLogP3	2.4	~3.1 (estimated)*	~3.5 (estimated)*
Hydrogen Bond Donors	2	2 (inferred)	2 (inferred)
Topological Polar Surface Area	36 Ų	~36 Ų (inferred)	~36 Ų (inferred)

Notes:

• *XLogP3 values for 7-propyltryptophol and 7-isopropyltryptophol are estimated based on increased hydrophobicity with longer/branched alkyl chains.
• Branched isopropyl groups may reduce solubility compared to linear propyl chains due to steric hindrance .

Stability and Reactivity

All three compounds are stable under standard storage conditions but decompose under combustion to produce hazardous gases (e.g., carbon monoxide, nitrogen oxides) . Linear alkyl chains (ethyl, propyl) may exhibit higher reactivity with oxidizing agents compared to branched isopropyl derivatives.